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Compound of Interest

Compound Name: Cgp 36742

Cat. No.: B124387

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cgp 36742, also known as SGS-742, is a selective and orally active antagonist of the GABA-B
receptor. As a blood-brain barrier penetrant, it has been investigated for its potential therapeutic
effects on the central nervous system, including antidepressant-like and cognitive-enhancing
properties.[1] These application notes provide a detailed protocol for the intraperitoneal (IP)
injection of Cgp 36742 in mice for in vivo studies.

Mechanism of Action

Cgp 36742 functions by blocking GABA-B receptors, which are metabotropic receptors for
gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the mammalian
central nervous system. Blockade of these receptors can modulate downstream signaling
pathways and influence the release of other neurotransmitters. In vitro and in vivo studies have
suggested that Cgp 36742 can increase the release of somatostatin, glutamate, and GABA.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

